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Compound of Interest

Compound Name: Undecane-2,4-dione

Cat. No.: B15301316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Spiro[5.5]undecane-2,4-dione, a

spirocyclic compound with a core structure found in various natural products and synthetic

molecules of medicinal interest. This document details its chemical identity, synthesis, and key

physicochemical properties. While direct biological activity data for the parent compound is

limited in publicly available literature, this guide also explores the promising anti-cancer

properties of a notable derivative, highlighting the therapeutic potential of the

spiro[5.5]undecane scaffold.

Chemical Identification and Properties
Spiro[5.5]undecane-2,4-dione is a bicyclic organic compound characterized by a central

quaternary carbon atom shared by two rings.

IUPAC Name: spiro[5.5]undecane-2,4-dione[1] CAS Number: 1481-99-8[1]

Physicochemical Data
A summary of the key computed physicochemical properties of Spiro[5.5]undecane-2,4-dione
is presented in the table below. This data is essential for understanding its behavior in various

experimental and biological systems.
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Property Value Source

Molecular Formula C₁₁H₁₆O₂ PubChem[1]

Molecular Weight 180.24 g/mol PubChem[1]

XLogP3-AA 2.2 Guidechem[2]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 Guidechem[2]

Rotatable Bond Count 0 PubChem

Exact Mass 180.115029749 PubChem[1]

Topological Polar Surface Area 34.1 Å² Guidechem[2]

Heavy Atom Count 13 Guidechem[2]

Complexity 219 Guidechem[2]

Synthesis of Spiro[5.5]undecane Derivatives
The synthesis of the spiro[5.5]undecane scaffold can be achieved through various organic

reactions. A notable method involves a microwave-assisted Michael reaction, which offers high

efficiency and reduced reaction times compared to conventional methods.

Experimental Protocol: Microwave-Assisted Synthesis
of 7,11-bis(4-fluorophenyl)-3,3-
dimethylspiro[5.5]undecane-1,5,9-trione
This protocol describes the synthesis of a substituted spiro[5.5]undecane derivative with

demonstrated anti-cancer activity.

Materials:

Dimedone (1a)

(1E,4E)-1,5-Bis(4-fluorophenyl)penta-1,4-dien-3-one (1b)
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Triethylamine

Dichloromethane (CH₂Cl₂)

Chloroform

Magnesium Sulfate (MgSO₄)

Hexane

Ethyl Acetate

Procedure:

A mixture of dimedone (1 mmol) and (1E,4E)-1,5-Bis(4-fluorophenyl)penta-1,4-dien-3-one (1

mmol) is placed in a microwave flask.

To this mixture, 5 mL of CH₂Cl₂ and triethylamine (1.25 mmol, 0.128 g) are added.

The reaction mixture is subjected to microwave irradiation at 200 W and 40°C for 15

minutes.

The progress of the reaction is monitored using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is poured into 10 mL of cold water and extracted three

times with 20 mL of chloroform.

The combined organic extracts are dried over MgSO₄.

The solvent is evaporated, and the resulting product is purified by column chromatography

using a gradient of Hexane:Ethyl Acetate (starting from 4:1).

This method has been reported to achieve yields of up to 98%.

Biological Activity and Therapeutic Potential
While studies on the biological activity of the parent Spiro[5.5]undecane-2,4-dione are not

widely available, research into its derivatives has shown significant promise, particularly in the
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field of oncology.

Anti-Cancer Activity of a Spiro[5.5]undecane Derivative
A study on 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione, synthesized

via the protocol described above, demonstrated potent in vitro anti-cancer activity against the

human liver cancer cell line SK-Hep1.

Cell Line Compound IC₅₀ Value Reference

SK-Hep1

7,11-bis(4-

fluorophenyl)-3,3-

dimethylspiro[5.5]und

ecane-1,5,9-trione

23.67 ± 4 µM DergiPark[3]

This finding suggests that the spiro[5.5]undecane scaffold can serve as a valuable building

block for the design of novel anti-cancer drug candidates.

Experimental and Logical Diagrams
To visually represent the information discussed, the following diagrams have been generated

using the DOT language.

Dimedone & (1E,4E)-1,5-Bis(4-fluorophenyl)penta-1,4-dien-3-one
Microwave Irradiation
(200 W, 40°C, 15 min)

in CH2Cl2 with Triethylamine

Aqueous Workup
& Chloroform Extraction

Column Chromatography
(Hexane:Ethyl Acetate) 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione

Click to download full resolution via product page

Caption: Microwave-assisted synthesis workflow for a spiro[5.5]undecane derivative.
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Spiro[5.5]undecane Derivative

In vitro MTT Assay
on SK-Hep1 Cells

IC50 = 23.67 ± 4 µM

Potent Anti-Cancer Activity
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Caption: Logical flow of the in vitro anti-cancer activity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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